![molecular formula C43H70O4 B1262914 1-(8-[3]-Ladderane-octanoyl-2-(8-[3]-ladderane-octanyl)-sn-glycerol](/img/structure/B1262914.png)
1-(8-[3]-Ladderane-octanoyl-2-(8-[3]-ladderane-octanyl)-sn-glycerol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(8-[3]-ladderane-octanoyl)-2-(8-[3]-ladderane-octanyl)-sn-glycerol is a diradylglycerol.
Scientific Research Applications
Ladderane Lipids in Anammox Bacteria Ladderane lipids, including those similar to 1-(8-[3]-Ladderane-octanoyl-2-(8-[3]-ladderane-octanyl)-sn-glycerol, are significant for their unique structural and functional roles in anammox bacteria. These bacteria perform the anaerobic oxidation of ammonium (anammox), a critical process in the global nitrogen cycle. The dense membrane structure provided by ladderane lipids is essential for the bacteria's energy metabolism, particularly within the anammoxosome, where anammox reactions occur. Variations in ladderane phospholipids, including different hydrophobic tail types and polar headgroups, suggest a specialized membrane composition adapted to the anammox process (Rattray et al., 2008).
Analytical Advances in Ladderane Lipid Research The development of analytical methods such as high-performance liquid chromatography coupled with atmospheric pressure chemical ionization tandem mass spectrometry (HPLC/APCI-MS/MS) has advanced the study of ladderane lipids. This methodological progress allows for the detailed analysis of these complex molecules, enabling their identification in environmental samples and furthering our understanding of anammox bacteria's ecological role and distribution (Hopmans et al., 2006).
Synthetic Approaches to Ladderanes The chemical synthesis of ladderanes, including molecules similar to this compound, provides insights into the structural and stereochemical requirements of these complex molecules. Synthetic strategies have been developed to construct ladderanes, illuminating their potential for studying biological functions and exploring novel applications in materials science and nanotechnology (Line et al., 2017).
Glycerol-based Applications While not directly related to ladderanes, research on glycerol and its derivatives, including 1,3-sn-diglycerides, highlights the broader context of glycerol lipid chemistry. These studies explore efficient synthesis methods and potential industrial applications, such as in biofuels and bioplastics, demonstrating the versatility and economic value of glycerol-based compounds (Kargar et al., 2013).
properties
Molecular Formula |
C43H70O4 |
---|---|
Molecular Weight |
651 g/mol |
IUPAC Name |
[(2S)-3-hydroxy-2-[8-(10-tetracyclo[6.4.0.02,7.03,6]dodecanyl)octoxy]propyl] 8-(10-tetracyclo[6.4.0.02,7.03,6]dodecanyl)octanoate |
InChI |
InChI=1S/C43H70O4/c44-26-30(46-23-11-7-2-1-4-8-12-28-15-17-35-37(24-28)42-33-21-19-31(33)40(35)42)27-47-39(45)14-10-6-3-5-9-13-29-16-18-36-38(25-29)43-34-22-20-32(34)41(36)43/h28-38,40-44H,1-27H2/t28?,29?,30-,31?,32?,33?,34?,35?,36?,37?,38?,40?,41?,42?,43?/m0/s1 |
InChI Key |
VTPPEKJIOCUENB-MXXMPYRZSA-N |
Isomeric SMILES |
C1CC2C(CC1CCCCCCCCO[C@@H](CO)COC(=O)CCCCCCCC3CCC4C(C3)C5C4C6C5CC6)C7C2C8C7CC8 |
Canonical SMILES |
C1CC2C(CC1CCCCCCCCOC(CO)COC(=O)CCCCCCCC3CCC4C(C3)C5C4C6C5CC6)C7C2C8C7CC8 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.